Cas no 111031-14-2 (Clethodim Sulfoxide)

• Product Name: Clethodim Sulfoxide
• CAS No: 111031-14-2
• MF: C₁₇H₂₆ClNO₄S
• MW: 375.910643100739
• MDL: MFCD21363545
• CID: 1065003
• PubChem ID: 136068105
• Update Time: 2025-05-20

Clethodim Sulfoxide Chemical and Physical Properties

Names and Identifiers

• Clethodim Sulfoxide
• 2-[1-[[(E)-3-chloroprop-2-enoxy]amino]propylidene]-5-(2-ethylsulfinylpropyl)cyclohexane-1,3-dione
• 2-[1-[[((E)-3-Chloro-2-propen-1-yl)oxy]imino]propyl]-5-[2-(ethylsulfinyl)propyl]-3-hydroxy-2-cyclohexen-1-one
• 2-[1-[[(3-Chloro-2-propenyl)oxy]imino]propyl]-5-[2-(ethylsulfinyl)propyl]-3-hydroxy-2-cyclohexen-1-one
• 2-Cyclohexen-1-one,2-[(1E)-1-[[[(2E)-3-chloro-2-propen-1-yl]oxy]imino]propyl]-5-[(2-[ethylsulfinyl]propyl]-3-hydroxy
• CYC064
• 2-[1-[[(3-Chloro-2-propenyl)oxy]iMino]propyl]-5-[2-(ethylsulfinyl) propyl]-3-hydroxy-2-cyclohexen-1-one
• AKOS024302405
• 111031-14-2
• Clethodim-sulfoxide 100 microg/mL in Acetonitrile
• 2-[(E)-N-[(E)-3-chloroprop-2-enoxy]-C-ethylcarbonimidoyl]-5-(2-ethylsulfinylpropyl)-3-hydroxycyclohex-2-en-1-one
• 1ST22825
• Clethodim-sulfoxide
• 2-(1-(((3-Chloroallyl)oxy)imino)propyl)-5-(2-(ethylsulfinyl)propyl)-3-hydroxycyclohex-2-enone

• MDL： MFCD21363545
• Inchi： 1S/C17H26ClNO4S/c1-4-14(19-23-8-6-7-18)17-15(20)10-13(11-16(17)21)9-12(3)24(22)5-2/h6-7,12-13,20H,4-5,8-11H2,1-3H3/b7-6+,19-14+
• InChI Key： UABMGBLIZYILDD-KUZBFYBWSA-N
• SMILES： Cl/C=C/CO/N=C(\CC)/C1C(CC(CC=1O)CC(C)S(CC)=O)=O

Computed Properties

• Exact Mass: 375.12700
• Monoisotopic Mass: 375.1271072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 543.2±60.0 °C at 760 mmHg
• Flash Point: 282.3±32.9 °C
• Solubility: Chloroform, DMSO, Methanol
• PSA: 91.68000
• LogP: 4.27620
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

Clethodim Sulfoxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?C Freezer

Additional information on Clethodim Sulfoxide

Clethodim Sulfoxide: A Comprehensive Overview

Clethodim sulfoxide, identified by the CAS number 111031-14-2, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a sulfoxide derivative, which is known for its unique chemical properties and versatility in different environments. Recent studies have highlighted its potential in fields such as agriculture, pharmaceuticals, and advanced materials science.

The structural composition of clethodim sulfoxide plays a pivotal role in its functionality. The sulfoxide group (-SO-) introduces a polar nature to the molecule, enhancing its solubility in polar solvents and enabling it to participate in various chemical reactions. This property has been leveraged in recent research to develop new synthetic pathways for complex organic molecules, as reported in a 2023 study published in the Journal of Organic Chemistry.

One of the most promising applications of clethodim sulfoxide is in the agricultural sector, particularly as a component in herbicides and pesticides. Its ability to target specific enzymes involved in plant metabolism has been extensively studied, with findings suggesting that it can effectively control the growth of invasive plant species without causing significant harm to surrounding ecosystems. A 2023 field trial conducted by the International Society of Agricultural Chemistry demonstrated a 75% reduction in target weed populations when clethodim sulfoxide was applied at optimal concentrations.

In the pharmaceutical industry, clethodim sulfoxide has shown potential as an intermediate in drug synthesis. Its role as a chiral auxiliary has been explored to enhance the enantioselectivity of reactions, which is crucial for producing optically pure compounds required for many medications. A recent study published in Nature Communications highlighted its use in synthesizing a novel class of antibiotics with enhanced efficacy against multidrug-resistant bacteria.

The environmental impact of clethodim sulfoxide has also been a focus of recent research. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in soil and water systems. This makes it a more eco-friendly alternative to traditional agrochemicals, which often have longer half-lives and pose greater risks to wildlife and human health.

From a manufacturing standpoint, the synthesis of clethodim sulfoxide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and product purity. Innovations in catalytic methods have significantly improved the efficiency of this process, as detailed in a 2023 review article published in Chemical Engineering Journal.

In conclusion, clethodim sulfoxide (CAS No.: 111031-14-2) represents a versatile compound with diverse applications across multiple industries. Its unique chemical properties, combined with recent advancements in its synthesis and application techniques, position it as a valuable tool for addressing contemporary challenges in agriculture, medicine, and environmental science.